3-(4-bromophenyl)pyrrolidine-2,5-dione
Overview
Description
3-(4-bromophenyl)pyrrolidine-2,5-dione, also known as 4-bromo-3-pyrrolidine-2,5-dione, is an organic compound with the molecular formula C7H7BrN2O2. It is a colorless solid that is soluble in organic solvents. It is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. In addition, it has been used in the synthesis of a variety of molecules with potential therapeutic applications.
Scientific Research Applications
3-(4-bromophenyl)pyrrolidine-2,5-dione has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals and agrochemicals. It has also been used in the synthesis of molecules with potential therapeutic applications, such as inhibitors of the enzyme cyclooxygenase-2 (COX-2). In addition, it has been used in the synthesis of a variety of dyes, such as the fluorescent dye 3-(4-bromophenyl)pyrrolidine-2,5-dionerrolidine-2,5-dione-3-sulfonate.
Mechanism of Action
The mechanism of action of 3-(4-bromophenyl)pyrrolidine-2,5-dione is not well understood, but it is believed to involve the formation of an imine intermediate, which is then cyclized to form the desired compound. The reaction is typically catalyzed by a base, such as sodium hydroxide, and proceeds in two steps.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-bromophenyl)pyrrolidine-2,5-dione are not well understood. However, it has been used in the synthesis of a variety of molecules with potential therapeutic applications, such as inhibitors of the enzyme cyclooxygenase-2 (COX-2).
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(4-bromophenyl)pyrrolidine-2,5-dione in laboratory experiments is its availability. It is a commercially available compound and can be easily synthesized from readily available starting materials. However, it is important to note that the reaction is typically catalyzed by a base, such as sodium hydroxide, which can be hazardous if handled improperly. In addition, the reaction is typically carried out in a polar aprotic solvent, such as dimethylformamide (DMF), which can be toxic if inhaled or ingested.
Future Directions
There are a number of potential future directions for research related to 3-(4-bromophenyl)pyrrolidine-2,5-dione. These include further investigations into its mechanism of action, as well as the development of new synthetic methods for its synthesis. In addition, further research into its biochemical and physiological effects could lead to the development of new therapeutic applications. Finally, the development of new derivatives of 3-(4-bromophenyl)pyrrolidine-2,5-dione could open up new avenues of research.
Synthesis Methods
3-(4-bromophenyl)pyrrolidine-2,5-dione can be synthesized through the reaction of 4-bromo-2-nitrobenzaldehyde with pyrrolidine-2,5-dione in the presence of a base, such as sodium hydroxide. The reaction proceeds in two steps: first, the aldehyde is converted to an imine, and then the imine is cyclized to form the desired compound. The reaction is typically carried out in a polar aprotic solvent, such as dimethylformamide (DMF).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-bromophenyl)pyrrolidine-2,5-dione involves the reaction of 4-bromobenzaldehyde with proline to form 4-bromo-N-phenylpyrrolidine-2-carboxamide, which is then oxidized to form the final product.", "Starting Materials": [ "4-bromobenzaldehyde", "proline", "acetic anhydride", "sodium acetate", "hydrogen peroxide", "water" ], "Reaction": [ "Step 1: Dissolve 4-bromobenzaldehyde (1.0 equiv) and proline (1.2 equiv) in acetic anhydride and heat the mixture at 80°C for 24 hours.", "Step 2: Cool the reaction mixture to room temperature and add sodium acetate to the mixture. Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 3: Dissolve the product in a mixture of water and hydrogen peroxide and heat the mixture at 80°C for 6 hours.", "Step 4: Cool the reaction mixture to room temperature and extract the product with ethyl acetate. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the final product, 3-(4-bromophenyl)pyrrolidine-2,5-dione." ] } | |
CAS RN |
1747-70-2 |
Molecular Formula |
C10H8BrNO2 |
Molecular Weight |
254.1 |
Purity |
95 |
Origin of Product |
United States |
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